Cas no 2413867-42-0 (Tert-butyl 4-(2-hydroxy-5-methylbenzenesulfonyl)piperazine-1-carboxylate)

• Product name: Tert-butyl 4-(2-hydroxy-5-methylbenzenesulfonyl)piperazine-1-carboxylate
• CAS No: 2413867-42-0
• MF: C₁₆H₂₄N₂O₅S
• MW: 356.437163352966
• CID: 5675844
• PubChem ID: 165769328

Tert-butyl 4-(2-hydroxy-5-methylbenzenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2413867-42-0
• EN300-26664820
• tert-butyl 4-(2-hydroxy-5-methylbenzenesulfonyl)piperazine-1-carboxylate
• Tert-butyl 4-(2-hydroxy-5-methylbenzenesulfonyl)piperazine-1-carboxylate

• Inchi： 1S/C16H24N2O5S/c1-12-5-6-13(19)14(11-12)24(21,22)18-9-7-17(8-10-18)15(20)23-16(2,3)4/h5-6,11,19H,7-10H2,1-4H3
• InChI Key： BOBPUHQYIDSUFS-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C)C=1)O)(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 356.14059304g/mol
• Monoisotopic Mass: 356.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.5Ų

Additional information on Tert-butyl 4-(2-hydroxy-5-methylbenzenesulfonyl)piperazine-1-carboxylate

Recent Advances in the Study of Tert-butyl 4-(2-hydroxy-5-methylbenzenesulfonyl)piperazine-1-carboxylate (CAS: 2413867-42-0)

The compound Tert-butyl 4-(2-hydroxy-5-methylbenzenesulfonyl)piperazine-1-carboxylate (CAS: 2413867-42-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of Tert-butyl 4-(2-hydroxy-5-methylbenzenesulfonyl)piperazine-1-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the piperazine ring and the sulfonyl group, make it a versatile scaffold for the development of compounds with diverse pharmacological properties. Researchers have explored its utility in the design of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other pathological conditions. Recent publications have demonstrated that derivatives of Tert-butyl 4-(2-hydroxy-5-methylbenzenesulfonyl)piperazine-1-carboxylate exhibit potent inhibitory activity against specific kinases, offering promising leads for the development of targeted therapies.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential as a modulator of immune responses. Preclinical studies have shown that certain derivatives can influence the activity of immune cells, suggesting possible applications in the treatment of autoimmune diseases and chronic inflammation. These findings underscore the compound's versatility and its potential to address unmet medical needs.

The synthesis of Tert-butyl 4-(2-hydroxy-5-methylbenzenesulfonyl)piperazine-1-carboxylate has been optimized in recent years, with researchers developing more efficient and scalable routes. These advancements have facilitated the production of larger quantities of the compound, enabling more extensive biological evaluation and structure-activity relationship studies. The improved synthetic methods have also reduced costs and environmental impact, making the compound more accessible for further research.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed to ensure their suitability for therapeutic use. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of these compounds, with the goal of advancing them into clinical trials.

In conclusion, Tert-butyl 4-(2-hydroxy-5-methylbenzenesulfonyl)piperazine-1-carboxylate (CAS: 2413867-42-0) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in various therapeutic areas. Continued research and development efforts are expected to yield novel drug candidates based on this compound, contributing to the advancement of chemical biology and pharmaceutical sciences.